Cas no 371754-81-3 (3-(3-Bromophenyl)-2-methyl-1-propene)

• Product Name: 3-(3-Bromophenyl)-2-methyl-1-propene
• CAS No: 371754-81-3
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• MDL: MFCD00671878
• CID: 875923
• Update Time: 2026-04-29

3-(3-Bromophenyl)-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(2-methylprop-2-enyl)benzene
• 3-(2-Methylprop-2-en-1-yl)bromobenzene
• 3-(3-Bromophenyl)-2-methyl-1-propene
• 1-bromo-3-(2-methyl-allyl)-benzene
• 3-(3-Bromophenyl)-2-methylprop-1-ene
• AG-F-30164
• CTK4H7859
• KB-177647
• OR01866

• MDL： MFCD00671878
• Inchi： InChI=1S/C10H11Br/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7H,1,6H2,2H3
• InChI Key： XRRIYOZJCOYHBU-UHFFFAOYSA-N
• SMILES： C=C(C)CC1=CC(=CC=C1)Br

Computed Properties

• Exact Mass: 210.00443
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.269
• Boiling Point: 242.5°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.541
• PSA: 0
• LogP: 3.56770

Additional information on 3-(3-Bromophenyl)-2-methyl-1-propene

Comprehensive Overview of 3-(3-Bromophenyl)-2-methyl-1-propene (CAS No. 371754-81-3): Properties, Applications, and Industry Insights

3-(3-Bromophenyl)-2-methyl-1-propene (CAS 371754-81-3) is a specialized organic compound gaining attention in pharmaceutical intermediates and material science due to its unique brominated aromatic structure. This compound features a propenyl group adjacent to a methyl substituent, enhancing its reactivity in cross-coupling reactions like Suzuki-Miyaura, a hot topic in green chemistry research. Its CAS registry number ensures precise identification in global supply chains, critical for labs focusing on high-purity synthesis.

Recent trends show growing interest in halogenated compounds for LED materials and drug discovery, where 3-(3-Bromophenyl)-2-methyl-1-propene serves as a key building block. Searches for "bromophenyl derivatives in OLEDs" or "methylpropene applications" highlight its relevance. The compound’s molecular weight (225.09 g/mol) and lipophilicity (LogP ~3.2) make it valuable for optimizing bioavailability in medicinal chemistry, aligning with AI-driven queries about "structure-activity relationships."

From a synthetic perspective, this compound’s vinyl bromide moiety enables C-C bond formation under palladium catalysis, a technique widely discussed in sustainable chemistry forums. Analytical data (e.g., 1H NMR: δ 7.4–7.1 ppm for aromatic protons) supports its characterization, addressing common search terms like "NMR peaks for bromophenyl compounds." Manufacturers emphasize batch-to-batch consistency, crucial for FDA submissions—a frequent concern in "pharma raw material sourcing" queries.

Environmental and regulatory compliance is another hotspot. While not classified as hazardous, its bromine content necessitates proper handling per REACH guidelines. Users often search for "brominated compound stability" or "storage conditions for light-sensitive reagents," reflecting practical needs. Innovations in cryogenic grinding for powder form or microencapsulation techniques further enhance its utility in polymeric composites.

In conclusion, 3-(3-Bromophenyl)-2-methyl-1-propene bridges academic research and industrial applications, from small-molecule APIs to advanced material engineering. Its synergy with AI-assisted molecular design tools positions it as a future-forward chemical entity, answering today’s demand for tailored functional groups and scalable synthesis.